Cas no 531508-48-2 (1,3-BENZODIOXOLE-4-PROPANAMINE, 2,2-DIFLUORO-)

1,3-BENZODIOXOLE-4-PROPANAMINE, 2,2-DIFLUORO- structure
531508-48-2 structure
Product Name:1,3-BENZODIOXOLE-4-PROPANAMINE, 2,2-DIFLUORO-
CAS No:531508-48-2
MF:C10H11F2NO2
MW:215.19664978981
CID:3187010
PubChem ID:11020270
Update Time:2025-04-21

1,3-BENZODIOXOLE-4-PROPANAMINE, 2,2-DIFLUORO- Chemical and Physical Properties

Names and Identifiers

    • 1,3-BENZODIOXOLE-4-PROPANAMINE, 2,2-DIFLUORO-
    • 2,2-Difluoro-1,3-benzodioxole-4-propanamine
    • AKOS022925583
    • DTXSID601263277
    • 531508-48-2
    • Inchi: 1S/C10H11F2NO2/c11-10(12)14-8-5-1-3-7(4-2-6-13)9(8)15-10/h1,3,5H,2,4,6,13H2
    • InChI Key: BKVATAVFDKSOIV-UHFFFAOYSA-N
    • SMILES: FC1(OC2=CC=CC(=C2O1)CCCN)F

Computed Properties

  • Exact Mass: 215.07578492Da
  • Monoisotopic Mass: 215.07578492Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.5Ų
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk